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Compound of Interest |

Compound Name: Lewisite 2
CAS No.: 40334-69-8
Cat. No.: B15723159
Get Quote
. J

Disclaimer: The majority of available toxicological data pertains to "Lewisite," a mixture
primarily containing dichloro(2-chlorovinyl)arsine (Lewisite 1), along with byproducts bis(2-
chlorovinyl)arsinous chloride (Lewisite 2) and tris(2-chlorovinyl)arsine (Lewisite 3).[1][2][3]
Specific toxicological studies focusing exclusively on Lewisite 2 are scarce. The toxicity of
Lewisite 2 and 3 is considered comparable to that of Lewisite 1.[3] Therefore, this document
summarizes the findings for "Lewisite,” with the understanding that these are representative of
the toxicological profile of its components, including Lewisite 2.

Introduction

Lewisite is a potent chemical warfare agent known for its vesicant (blistering) and systemic
toxic effects.[4][5] It is an organoarsenic compound that poses a significant health risk upon
contact, inhalation, or ingestion.[1][5][6] Due to its reactivity and potential for causing severe
harm, its use in controlled toxicology studies is limited and requires stringent safety protocols.
These studies are crucial for understanding its mechanism of action, developing effective
countermeasures, and establishing safety guidelines.[7]
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The primary mechanism of Lewisite's toxicity stems from its reaction with thiol groups in
proteins, leading to enzyme inhibition and cellular energy depletion, ultimately causing cell
death.[4][8]

Data Presentation: Quantitative Toxicology Data

The following tables summarize key quantitative data from various toxicology studies on
Lewisite.

Table 1: Lethal Dose (LD50) Values for Lewisite

. Route of
Animal Model L . LD50 Value Reference
Administration

Rabbit Intravenous 1.8 mg/kg [9]

> 2.5 mg/kg (deaths
Rat Gavage (Oral) noted at 2.0 and 2.5 [4]

mg/kg)

> 2.0 mg/kg (deaths
Rabbit Gastric Intubation noted at 1.0, 1.5, and [4]
2.0 mg/kg)

Table 2: No-Observed-Adverse-Effect Level (NOAEL) for Developmental and Reproductive

Toxicity
. Route of
Animal Model Study Type L. . NOAEL Reference
Administration
Rat Teratology Gavage 1.5 mg/kg/day [4107]
] Gastric
Rabbit Teratology ] 0.016 mg/kg/day  [7]
Intubation
Two-Generation Gastric
Rat > 0.60 mg/kg/day  [10][11]

Reproduction Intubation
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Experimental Protocols

Detailed methodologies for key experiments cited are provided below.
Protocol 1: Acute Oral Toxicity Study in Rats (Based on Sasser et al., 1989a)
» Objective: To determine the acute oral toxicity of Lewisite in rats.
e Animal Model: Male and female Sprague-Dawley rats.
e Materials:

o Lewisite

o Sesame oil (vehicle)

o Oral gavage needles

o Syringes
e Procedure:

o Groups of 10 male and 10 female rats were used for each dose group and a vehicle
control group.

o Lewisite was diluted in sesame oil to achieve the desired concentrations.

o Doses of 0.01, 0.1, 0.5, 1.0, or 2.0 mg/kg were administered once via oral gavage. The
vehicle control group received only sesame oil.

o Animals were observed for clinical signs of toxicity and mortality for 14 days post-
administration.

o Body weights were recorded daily.
o At the end of the study, a gross necropsy was performed on all animals.

Protocol 2: Two-Generation Reproductive Toxicity Study in Rats (Based on Sasser et al., 1989)
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» Objective: To evaluate the effects of Lewisite on reproductive performance and fertility across
two generations of rats.[3]

e Animal Model: FO and F1 generation Sprague-Dawley rats.
e Materials:

o Lewisite

o Sesame oil (vehicle)

o Oral gavage needles

o Syringes
e Procedure:

o Parental (FO) male and female rats were administered Lewisite in sesame oil by gastric
intubation at doses of 0, 0.10, 0.25, or 0.60 mg/kg/day for 5 days a week.[3][11]

o Dosing occurred prior to mating, during mating, and after mating until the birth of the F1
offspring. Dams continued to receive Lewisite during lactation.[3][11]

o After weaning, selected male and female F1 offspring were continued on the same dosing
regimen.

o The F1 generation was mated to produce the F2 generation. F1 dams continued to
receive Lewisite throughout gestation and lactation.

o Endpoints measured included reproductive performance, fertility, and reproductive organ
weights of both male and female rats in both generations.[3][11]

Protocol 3: In Vitro Cytotoxicity Assay in HaCaT Cells
o Objective: To assess the cytotoxic effects of Lewisite on human keratinocytes.

e Cell Line: HaCaT (human keratinocyte) cells.
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o Materials:
o Lewisite stock solution

o Dulbecco's Maodified Eagle's Medium (DMEM) with 10% fetal bovine serum and 1%
antibiotics

o 6-well plates

e Procedure:

[e]

HaCaT cells were cultured in DMEM at 37°C in a 5% CO2 incubator.[12]
o Cells were seeded in 6-well plates and allowed to reach 80% confluency.[12]

o The growth medium was replaced with a medium containing various concentrations of
Lewisite.

o Cells were exposed for a defined period (e.g., 6 hours).[12]

o Following exposure, cell viability was assessed using a suitable method (e.g., MTT assay,
trypan blue exclusion).

o Protein lysates can be collected for further analysis, such as Western blotting, to
investigate molecular pathways.[12]

Visualizations: Signaling Pathways and
Experimental Workflows

Mechanism of Lewisite Toxicity

The primary toxic action of Lewisite involves its reaction with sulfhydryl (-SH) groups present in
proteins and other biological molecules.[4][8] This interaction leads to the inhibition of critical
enzymes, disruption of cellular metabolism, and ultimately, cell death.[4]

Binds to | Protein Sulfhydryl | Leads to Enzyme Inhibition Causes _ [NEEeVARLEGIEiH  Results in Cell Death
(-SH) Groups (e.g., Pyruvate Dehydrogenase) (ATP Decrease)
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Caption: Mechanism of Lewisite-induced cellular toxicity.
Experimental Workflow for a Two-Generation Reproductive Study

The following diagram illustrates the general workflow for a two-generation reproductive
toxicology study, as described in the provided protocols.
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Caption: Workflow for a two-generation reproductive toxicology study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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